Cas no 41019-02-7 (1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO-)

41019-02-7 structure
Product name:1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO-
1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO- Chemical and Physical Properties
Names and Identifiers
-
- 1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO-
- 41019-02-7
- 5-Nitro-1H-indole-2-carbaldehyde
- DB-087067
- GQBZFTRMWRYAMS-UHFFFAOYSA-N
- SCHEMBL5828547
-
- Inchi: InChI=1S/C9H6N2O3/c12-5-7-3-6-4-8(11(13)14)1-2-9(6)10-7/h1-5,10H
- InChI Key: GQBZFTRMWRYAMS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 190.03784206Da
- Monoisotopic Mass: 190.03784206Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 78.7Ų
1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO- Related Literature
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
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Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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